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Compound Name: Cyclohexyl hydroperoxide

Cat. No.: B3057097

An In-depth Technical Guide to the Physical and Chemical Properties of Pure Cyclohexyl
Hydroperoxide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Cyclohexyl hydroperoxide (CHHP) is a key intermediate in the industrial oxidation of
cyclohexane to produce cyclohexanol and cyclohexanone, which are precursors to nylon.[1][2]
As an organic hydroperoxide, its chemistry is characterized by the reactive yet unstable O-O
bond. This technical guide provides a comprehensive overview of the physical and chemical
properties of pure cyclohexyl hydroperoxide, along with detailed experimental protocols and
visualizations to support researchers and professionals in its safe handling and application.

Physical Properties

Pure cyclohexyl hydroperoxide is a colorless, transparent liquid with a distinct garlic-like
odor.[1] It is corrosive and poses an irritation hazard.[1] While organic peroxides are generally
unstable, cyclohexyl hydroperoxide decomposes slowly under standard conditions.[1]

Table 1: Physical Properties of Cyclohexyl
Hydroperoxide
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Property Value Source(s)
Molecular Formula CeH1202 [L13141511611 71
Molecular Weight 116.16 g/mol (1131415161181
Appearance Colorless, transparent liquid [1]

Odor Distinct garlic smell [1]

Density 1.02 g/cm3 [11[31[7]

1.0170 g/cm3 at 20 °C [9]

Melting Point -20 °C [11[4119]

Boiling Point 200 °C at 760 mmHg [L1311417]
39-40 °C at 8 x 1073 Torr 9]

Flash Point 74.8 °C 3114171

Vapor Pressure

0.1 £ 0.8 mmHg at 25 °C
(Predicted)

[4]

0.0826 mmHg at 25°C [7]
Refractive Index 1.458 [B1[4117]
LogP (Octanol/Water Partition

o 1.80870 [3]
Coefficient)
2.22 (Predicted) [4]
1.809 (Crippen Calculated) [8]

Table 2: Thermochemical Properties of Cyclohexyl

Hydroperoxide
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Property Value Unit Source(s)

Standard Liquid
Enthalpy of

) -3803.00 + 3.00 kJ/mol [8]
Combustion

(AcHeliquid)

Enthalpy of Formation
at Standard
Conditions (Gas)
(AfH°gas)

214.9 kJ/mol [51[8]

Standard Gibbs Free
Energy of Formation -217.73 kJ/mol [8]
(AfG®)

Enthalpy of Fusion at
Standard Conditions 8.41 kJ/mol [8]
(AfusH®)

Enthalpy of
Vaporization at

- 48.47 kJ/mol [8]
Standard Conditions

(AvapH®)

Chemical Properties and Reactivity

The chemical behavior of cyclohexyl hydroperoxide is dominated by the peroxide group (-
OOH), which is susceptible to thermal and catalytic decomposition.

Thermal Decomposition

As with most organic hydroperoxides, cyclohexyl hydroperoxide is thermally sensitive. While
it decomposes slowly at room temperature, the rate of decomposition increases with
temperature. The primary products of its decomposition are cyclohexanol and cyclohexanone.
[2][10] The decomposition process can proceed through a radical mechanism.

Catalytic Decomposition
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The decomposition of cyclohexyl hydroperoxide can be catalyzed by various transition
metals, such as cobalt, manganese, and iron.[2] In industrial processes, soluble cobalt or
chromium catalysts are often employed to facilitate the conversion to cyclohexanol and
cyclohexanone.[2] The reaction is typically carried out in the cyclohexane solution resulting
from the initial oxidation step.[11] The presence of oxygen can influence the product yields
during decomposition.[2]

Oxidation and Reduction

Cyclohexyl hydroperoxide can act as an oxidizing agent. It can be reduced to cyclohexanol
using reagents like lithium aluminum hydride or tertiary phosphines.[12]

Reactions with Carbonyls

Cyclohexyl hydroperoxide reacts with cyclohexanone to form an adduct, which can then
decompose.[13] One of the major products from this reaction, aside from cyclohexanol, has
been identified as e-cyclohexyloxycaproic acid.[13]

Spectroscopic Properties

Spectroscopic analysis is crucial for the identification and characterization of cyclohexyl
hydroperoxide.

e Infrared (IR) Spectroscopy: The IR spectrum of cyclohexyl hydroperoxide is characterized
by a distinctive O-H stretching vibration. The overtone of the OH stretch (2vOH) is observed
around 7012.5 cm~1.[14][15] This feature is particularly useful for studying the dissociation
dynamics of the molecule.[14][15]

¢ Nuclear Magnetic Resonance (NMR) Spectroscopy: *H and 3C NMR spectroscopy are
standard methods for confirming the structure of cyclohexyl hydroperoxide.

e Mass Spectrometry: Mass spectrometry can be used to determine the molecular weight and
fragmentation pattern of cyclohexyl hydroperoxide, with a key fragmentation pathway
being the loss of the -OOH group.[16]

Experimental Protocols
Synthesis of Cyclohexyl Hydroperoxide
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A modern and safer synthetic approach has been developed to avoid the storage of large
quantities of potentially explosive organic hydroperoxides.[16] This method involves the
silylperoxidation of cyclohexene, followed by deprotection.

Methodology:

 Silylperoxidation of Cyclohexene: Cobalt-catalyzed silylperoxidation of cyclohexene yields
(cyclohexylperoxy)triethylsilane. This reaction provides the protected peroxide in excellent
yields on a multigram scale.[16]

o Deprotection: The resulting (cyclohexylperoxy)triethylsilane is then deprotected using
pyridine-HF to yield pure cyclohexyl hydroperoxide.[16] While the yield of this step may be
low, the rapid reaction time and the avoidance of storing bulk organic hydroperoxide
enhance the safety of this procedure.[16]

Analysis of Cyclohexyl Hydroperoxide

Titration Method: The content of hydroperoxides can be determined by volumetric titration with
alkoxides, such as sodium ethoxide.[12]

Reduction and Quantification: Another analytical method involves the reduction of the
hydroperoxide to the corresponding alcohol using lithium aluminum hydride, followed by
guantification of the alcohol.[12]

Catalytic Decomposition of Cyclohexyl Hydroperoxide

Industrial Process Context: In a typical industrial setting, a cyclohexane solution containing
cyclohexyl hydroperoxide (0.1% to 15.0% by weight) is used as the reaction substrate.[11]
This solution may also contain cyclohexanol, cyclohexanone, and organic acids.[11]

Catalytic System: A catalyst, such as one consisting of CozO4, MnOz2, or Fe3Oa on a solid
support, is used.[2] The decomposition is carried out at an elevated temperature.

Procedure:
o The cyclohexane solution containing cyclohexyl hydroperoxide is fed into a reactor.

e The solution is brought into contact with the catalyst.
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e The reaction is maintained at a specific temperature to facilitate decomposition.

e The resulting mixture, rich in cyclohexanol and cyclohexanone, is then processed for further
purification and separation.

Visualizations
Synthesis Workflow
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Caption: A schematic of the modern, safety-conscious synthesis of cyclohexyl
hydroperoxide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 8/8 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b3057097?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3057097?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

